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Compound of Interest

Compound Name: 6-Butyl-1,4-cycloheptadiene

Cat. No.: B14159029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific literature on 6-
Butyl-1,4-cycloheptadiene, a naturally occurring cycloheptadiene derivative found in marine

algae and certain terrestrial plants. This document consolidates available data on its chemical

properties, synthesis, and known biological activities, presenting the information in a structured

format for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
6-Butyl-1,4-cycloheptadiene, also known as Dictyopterene C', is a volatile organic compound.

Its chemical and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₁H₁₈ [1]

Molecular Weight 150.26 g/mol [2]

CAS Number
33156-91-1 (for the (R)-

enantiomer)
[1][3]

IUPAC Name 6-butylcyclohepta-1,4-diene [2]

Density 0.828 g/cm³ [1]

Boiling Point 206.7 °C at 760 mmHg [1]

Flash Point 56 °C [1]

Vapor Pressure 0.336 mmHg at 25 °C [1]

LogP 3.699 [1]

Canonical SMILES CCCCC1CC=CCC=C1 [1]

Synthesis of 6-Butyl-1,4-cycloheptadiene
The primary synthetic route to 6-Butyl-1,4-cycloheptadiene reported in the literature is

through a thermal isomerization of dictyopterene A (a divinylcyclopropane derivative) via a

Cope rearrangement.[4][5] A key study by W. E. Billups and colleagues demonstrated the

synthesis of (±)-dictyopterene C' in a 60% yield through the thermolysis of a mixture of

stereoisomers of 1-hexylidene-2-vinylcyclopropane.

Experimental Protocol: Synthesis via Cope
Rearrangement
The following is a generalized experimental protocol based on the reported synthesis.

Materials:

Mixture of stereoisomers of 1-hexylidene-2-vinylcyclopropane (precursor, also known as

dictyopterene A)
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High-boiling point, inert solvent (e.g., tetrachloromethane or decane)

Inert atmosphere (e.g., Nitrogen or Argon)

Heating apparatus with temperature control

Distillation apparatus for purification

Procedure:

A solution of the 1-hexylidene-2-vinylcyclopropane stereoisomer mixture in an inert, high-

boiling solvent is prepared in a round-bottom flask equipped with a reflux condenser.

The reaction mixture is purged with an inert gas (Nitrogen or Argon) to remove any oxygen.

The mixture is heated to a temperature sufficient to induce the Cope rearrangement.

Temperatures in the range of 80-175 °C have been reported for similar rearrangements.[4]

The reaction progress can be monitored by gas chromatography (GC).

Upon completion of the rearrangement, the reaction mixture is cooled to room temperature.

The desired product, 6-Butyl-1,4-cycloheptadiene, is isolated from the reaction mixture by

fractional distillation under reduced pressure.

The purity of the isolated product can be confirmed by GC-MS and NMR spectroscopy.

Start: Dictyopterene A
(1-hexylidene-2-vinylcyclopropane)

Thermal Rearrangement
(Cope Rearrangement)

80-175 °C, inert atmosphere

Purification
(Fractional Distillation)

Product:
6-Butyl-1,4-cycloheptadiene

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Butyl-1,4-cycloheptadiene.

Spectroscopic Data
Detailed experimental spectroscopic data for 6-Butyl-1,4-cycloheptadiene is limited in the

public domain. However, mass spectrometry data is available.
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Mass Spectrometry
The mass spectrum of the related compound 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene is available

in the NIST WebBook, which can provide an indication of the fragmentation pattern expected

for 6-Butyl-1,4-cycloheptadiene.[6][7]

Note: Specific NMR data with peak assignments for 6-Butyl-1,4-cycloheptadiene is not

readily available in the searched literature. Researchers would need to perform their own NMR

analysis for structural confirmation.

Biological Activity
There is currently no specific biological activity data available for isolated 6-Butyl-1,4-
cycloheptadiene. Its biological relevance is inferred from its presence as a minor constituent

in essential oils that exhibit biological activity.

Natural Occurrence
6-Butyl-1,4-cycloheptadiene has been identified as a component of the essential oil of brown

algae from the genus Dictyopteris and in the essential oil of celery (Apium graveolens).[8]

Activity of Essential Oils Containing 6-Butyl-1,4-
cycloheptadiene
The essential oil of Apium graveolens has been reported to possess insecticidal, repellent,

antimicrobial, and antioxidant properties. It is important to note that these activities are

attributed to the complex mixture of compounds in the oil, with limonene being a major

component. The specific contribution of 6-Butyl-1,4-cycloheptadiene to these effects has not

been determined.

Insecticidal and Repellent Activity of Apium graveolens Essential Oil
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Activity Test Organism Results

Insecticidal
Sitophilus zeamais (maize

weevil)

Fumigant and contact toxicity

observed.

Repellent Sitophilus zeamais
Potent long-term repellent

activity.

Antimicrobial Activity of Apium graveolens Essential Oil

Test Organism Activity

Bacillus subtilis Active

Staphylococcus aureus Active

Escherichia coli Active

Pseudomonas aeruginosa Active

Candida albicans Active

Antioxidant Activity of Apium graveolens Essential Oil

Assay Results

DPPH radical scavenging Active

Signaling Pathways and Mechanism of Action
To date, there is no information available in the scientific literature regarding the mechanism of

action or any signaling pathways associated with 6-Butyl-1,4-cycloheptadiene. Further

research is required to elucidate its potential biological targets and molecular interactions.

Biosynthesis
In marine algae, it is proposed that C11-hydrocarbons like the dictyopterenes are

biosynthesized from C20 polyunsaturated fatty acids through oxidative cleavage.[8] The
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biosynthesis involves a series of enzymatic and spontaneous chemical reactions, including

pericyclic reactions like the Cope rearrangement.

C20 Polyunsaturated
Fatty Acids

Oxidative Cleavage

Divinylcyclopropane Intermediate
(e.g., Dictyopterene A)

[3,3]-Sigmatropic Rearrangement
(Cope Rearrangement)

6-Butyl-1,4-cycloheptadiene
(Dictyopterene C')

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of 6-Butyl-1,4-cycloheptadiene.

Conclusion
6-Butyl-1,4-cycloheptadiene is a naturally occurring compound with a well-defined, albeit not

extensively detailed, synthetic route. While it is a constituent of biologically active essential oils,

its specific pharmacological properties remain uncharacterized. The lack of data on its

biological activity and mechanism of action presents an opportunity for future research,

particularly in the areas of insect control and antimicrobial drug discovery. Further investigation

into the isolation of this compound from its natural sources and subsequent biological

screening is warranted to unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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